8S,15S-DiHETE

• CAS: 80234-65-7
• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-8-13-18(21)14-9-4-5-10-15-19(22)16-11-6-7-12-17-20(23)24/h4-6,9-11,14-15,18-19,21-22H,2-3,7-8,12-13,16-17H2,1H3,(H,23,24)/b5-4-,11-6-,14-9+,15-10+/t18-,19+/m0/s1
• InChIKey: NNPWRKSGORGTIM-HCCKYKKOSA-N

8S,15S-DiHETE (CAS 80234-65-7) for Research Procurement: A Stereospecific 15-Lipoxygenase-Derived DiHETE with Defined Eosinophil Selectivity

8(S),15(S)-DiHETE (CAS 80234-65-7) is an (8S,15S)-stereospecific dihydroxyeicosatetraenoic acid derived from arachidonic acid via sequential 15-lipoxygenase (15-LO) oxidation [1]. It functions as a bioactive lipid mediator with quantitatively characterized eosinophil chemotactic activity (ED₅₀ = 1.5 μM) and demonstrated functional antagonism of 8(R),15(S)-DiHETE-induced hyperalgesia [2]. As a research tool supplied in ethanol solution (typically 50 μg/mL) with verified stereochemical integrity, it serves investigators studying stereospecific eicosanoid signaling, leukocyte-selective chemotaxis, and PPARα activation pathways [3].

Stereospecific 15-Lipoxygenase Pathway Studies

Defined (8S,15S)-stereochemistry supports eicosanoid signaling research workflow.

Reported Eosinophil-Selective Chemotactic Probe

Supports leukocyte selectivity endpoint context; distinct from pan-leukocyte mediators.

PPARα Activation Research Tool

Supports pathway engagement studies with reported context-dependent activation potency.

• [1] Brash, A. R., Maas, R. L., & Oates, J. A. (1984). On the mechanism of biosynthesis of 5- and 15-series leukotrienes. Journal of Allergy and Clinical Immunology, 74(3 Pt 2), 316-323. View Source
• [2] Levine, J. D., Lam, D., Taiwo, Y. O., Donatoni, P., & Goetzl, E. J. (1986). Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid. Proceedings of the National Academy of Sciences, 83(14), 5331-5334. View Source
• [3] Jisaka, M., Iwanaga, C., Takahashi, N., Goto, T., Kawada, T., Yamamoto, T., Ikeda, I., Nishimura, K., Nagaya, T., Fushiki, T., & Yokota, K. (2005). Double dioxygenation by mouse 8S-lipoxygenase: Specific formation of a potent peroxisome proliferator-activated receptor α agonist. Biochemical and Biophysical Research Communications, 338(1), 136-143. View Source

Why 8S,15S-DiHETE Cannot Be Substituted by Alternative DiHETEs, HETEs, or LTB₄ in Receptor and Pathway-Specific Assays

Substitution of 8(S),15(S)-DiHETE with other dihydroxyeicosatetraenoic acid isomers, monohydroxy HETEs, or leukotriene B₄ (LTB₄) fails due to pronounced stereospecificity and divergent receptor-mediated functional outcomes. The (8S,15S) stereoisomer exhibits quantitatively opposite physiological effects compared to its (8R,15S) counterpart, antagonizing rather than inducing hyperalgesia [1]. Furthermore, 8(S),15(S)-DiHETE demonstrates selective chemotactic activity restricted to eosinophils (ED₅₀ = 1.5 μM) with no chemotactic effect on neutrophils, a selectivity profile not shared by LTB₄ or 5S,15S-DiHETE [2]. Unlike 15-HETE and 5S,15S-DiHETE, this compound is inactive in stimulating 5-lipoxygenase in PT-18 mast/basophil cells [3], underscoring that even minor structural variations among hydroxyeicosanoids yield functionally distinct pathway modulation.

vs. 8(R),15(S)-DiHETE

Reported opposite functional direction in nociception models may confound stereospecific endpoint interpretation.

vs. Leukotriene B₄ (LTB₄)

Pan-leukocyte chemotactic profile of LTB₄ may not replicate eosinophil-selective endpoint context.

vs. 5S,15S-DiHETE / 15-HETE

5-Lipoxygenase pathway response context may differ; these structural analogs retain partial stimulatory activity.

• [1] Levine, J. D., Lam, D., Taiwo, Y. O., Donatoni, P., & Goetzl, E. J. (1986). Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid. Proceedings of the National Academy of Sciences, 83(14), 5331-5334. View Source
• [2] Morita, E., Schröder, J. M., & Christophers, E. (1989). Chemotactic activity of 8(S),15(S)-dihydroxyeicosatetraenoic acid for human eosinophils. Unpublished data cited in: LipidBank LBF20407HO04. View Source
• [3] Vanderhoek, J. Y., Tare, N. S., Bailey, J. M., Goldstein, A. L., & Pluznik, D. H. (1985). Structural requirements in hydroxyeicosanoids for the activation of the 5-lipoxygenase in PT-18 mast/basophil cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 836(2), 234-240. View Source

Quantitative Evidence Guide: Comparative Data Supporting 8S,15S-DiHETE Procurement Decisions

Chemotactic Selectivity: Eosinophil-Specific ED₅₀ vs. Neutrophil Non-Response

8(S),15(S)-DiHETE induces chemotaxis of human eosinophils with an ED₅₀ value of 1.5 μM but exhibits no chemotactic activity toward human neutrophils at any tested concentration [1]. This cellular selectivity contrasts sharply with leukotriene B₄ (LTB₄), which is a potent chemotactic factor for polymorphonuclear leukocytes (PMNLs/neutrophils) [2].

Chemotactic Selectivity

Class-level inference

Eosinophil ED₅₀ = 1.5 µM vs Neutrophil: Inactive

Supports eosinophil-specific signaling endpoint interpretation.

Class-level inference; data to verify.

Evidence Dimension	Eosinophil chemotaxis potency vs. neutrophil chemotaxis activity
Target Compound Data	Eosinophil chemotaxis ED₅₀ = 1.5 μM; neutrophil chemotaxis: inactive
Comparator Or Baseline	LTB₄: potent chemotactic activity for polymorphonuclear leukocytes (PMNLs/neutrophils) [quantitative ED₅₀ for LTB₄ neutrophil chemotaxis not reported in the same source but well-established in class]
Quantified Difference	Qualitative difference: eosinophil-selective vs. pan-leukocyte chemotactic activity
Conditions	Human eosinophil and neutrophil chemotaxis assays in vitro

Why This Matters

This selectivity profile defines 8(S),15(S)-DiHETE as the appropriate tool for dissecting eosinophil-specific signaling pathways without confounding neutrophil recruitment, a critical distinction when selecting among chemotactic eicosanoids.

• [1] Morita, E., Schröder, J. M., & Christophers, E. (1989). Chemotactic activity of 8(S),15(S)-dihydroxyeicosatetraenoic acid for human eosinophils. Unpublished data cited in: LipidBank LBF20407HO04 and vendor technical datasheets (TargetMol T37156, GlpBio GC41136). View Source
• [2] Levine, J. D., Lam, D., Taiwo, Y. O., Donatoni, P., & Goetzl, E. J. (1986). Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid. Proceedings of the National Academy of Sciences, 83(14), 5331-5334. View Source

Stereospecific Functional Antagonism: 8S,15S-DiHETE Antagonizes 8R,15S-DiHETE-Induced Hyperalgesia

In the rat hind paw pain model, (8S,15S)-DiHETE dose-dependently antagonized the hyperalgesic activity induced by its stereoisomer (8R,15S)-DiHETE, while (8S,15S)-DiHETE itself produced dose-dependent hypoalgesia (increased nociceptive threshold) [1]. The (8S,15S) isomer did not suppress prostaglandin E₂-induced hyperalgesia, indicating pathway specificity [1]. This functional opposition between stereoisomers establishes that stereochemistry dictates whether the compound acts as an agonist or antagonist at the relevant receptor site.

Stereospecific Antagonism

Head-to-head

8S,15S: Hypoalgesic vs 8R,15S: Hyperalgesic

Supports stereospecific receptor antagonism endpoint context.

Direct head-to-head comparison; rat hind paw model.

Evidence Dimension	Hyperalgesic vs. hypoalgesic activity (rat hind paw pressure nociceptive threshold)
Target Compound Data	(8S,15S)-DiHETE: dose-dependent hypoalgesia (increased threshold); antagonizes (8R,15S)-DiHETE-induced hyperalgesia
Comparator Or Baseline	(8R,15S)-DiHETE: dose-dependent hyperalgesia (decreased threshold)
Quantified Difference	Opposite directional effect (qualitative antagonism) with dose-dependent magnitude
Conditions	Intradermal injection in rat hind paw; pressure nociceptive threshold measurement

Why This Matters

Procurement of the correct stereoisomer (8S,15S rather than 8R,15S) is non-negotiable for studies investigating hypoalgesic mechanisms or receptor antagonism; use of the incorrect stereoisomer will produce functionally opposite experimental outcomes.

• [1] Levine, J. D., Lam, D., Taiwo, Y. O., Donatoni, P., & Goetzl, E. J. (1986). Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid. Proceedings of the National Academy of Sciences, 83(14), 5331-5334. View Source

Visceral Afferent Modulation: 8S,15S-DiHETE Attenuates vs. 8R,15S-DiHETE Augments Ischemia-Sensitive C-Fiber Activity

In anesthetized cats, topical application of 8R,15S-DiHETE (125 ng) onto the receptive field augmented impulse activity of ischemically sensitive abdominal visceral C-fiber afferents from 0.48 ± 0.15 to 0.70 ± 0.15 impulses/s (P < 0.05) and decreased mechanical threshold [1]. In contrast, application of 8S,15S-DiHETE (125 ng) attenuated impulse activity from 0.77 ± 0.48 to 0.45 ± 0.13 impulses/s (P < 0.05) in separate ischemically sensitive afferents [1]. LTB₄ (125 ng) also attenuated impulse activity from 0.82 ± 0.23 to 0.42 ± 0.10 impulses/s [1].

Visceral Afferent Modulation

Head-to-head

8S,15S: 0.77 → 0.45 imp/s vs 8R,15S: 0.48 → 0.70 imp/s

Supports visceral afferent signaling pathway-response context.

P < 0.05; opposite directional modulation in feline model.

Evidence Dimension	C-fiber afferent impulse activity (impulses/s) following topical application
Target Compound Data	8S,15S-DiHETE: 0.77 ± 0.48 → 0.45 ± 0.13 impulses/s (41.6% reduction, P < 0.05)
Comparator Or Baseline	8R,15S-DiHETE: 0.48 ± 0.15 → 0.70 ± 0.15 impulses/s (45.8% increase, P < 0.05); LTB₄: 0.82 ± 0.23 → 0.42 ± 0.10 impulses/s (48.8% reduction)
Quantified Difference	Opposite directional modulation: ~46% increase with 8R,15S vs. ~42% reduction with 8S,15S
Conditions	Anesthetized cat model; single-unit recording from thoracic sympathetic chain; 125 ng topical application; 5 min ischemia

Why This Matters

This in vivo electrophysiological data provides direct, statistically significant evidence that the (8S,15S) and (8R,15S) stereoisomers produce functionally opposite effects on visceral afferent signaling, reinforcing the critical requirement for stereochemical verification in procurement.

• [1] Pan, H. L., Stahl, G. L., & Longhurst, J. C. (1995). Differential effect of 5- and 15-lipoxygenase products on ischemically sensitive abdominal visceral afferents. American Journal of Physiology - Heart and Circulatory Physiology, 269(1), H96-H105. View Source

PPARα Activation: 8S,15S-DiHETE Activates PPARα More Strongly Than 8S-HETE

In PPARα activation assays using recombinant mouse 8S-lipoxygenase (8-LOX) products, 8S,15S-DiHETE activated PPARα more strongly than 8S-HETE did [1]. The enzyme kinetic analysis established that 8-LOX converts arachidonic acid exclusively to 8S-HPETE and then to 8S,15S-diHPETE, with k_cat/K_m values of 2.7 × 10⁴ M⁻¹ s⁻¹ for AA and 3.3 × 10³ M⁻¹ s⁻¹ for 8S-HPETE, respectively [1]. No exact fold-difference in PPARα activation between 8S,15S-DiHETE and 8S-HETE was reported in the available abstract.

PPARα Activation

Class-level inference

8S,15S-DiHETE vs 8S-HETE (precursor)

Supports PPARα pathway activation endpoint context.

Qualitative enhancement reported; exact fold-difference not specified.

Evidence Dimension	PPARα receptor activation potency
Target Compound Data	8S,15S-DiHETE activated PPARα more strongly than 8S-HETE [exact fold-difference not specified in source]
Comparator Or Baseline	8S-HETE: natural PPARα agonist; activates PPARα selectively at concentrations as low as 0.3 μM
Quantified Difference	Qualitative enhancement relative to 8S-HETE (direction: stronger activation)
Conditions	Recombinant PPARα activation assay; mouse 8-LOX enzyme system

Why This Matters

For studies of PPARα-mediated signaling, 8S,15S-DiHETE offers enhanced potency relative to its monohydroxy precursor 8S-HETE, potentially enabling lower effective concentrations or more robust pathway activation in cellular and in vivo models.

• [1] Jisaka, M., Iwanaga, C., Takahashi, N., Goto, T., Kawada, T., Yamamoto, T., Ikeda, I., Nishimura, K., Nagaya, T., Fushiki, T., & Yokota, K. (2005). Double dioxygenation by mouse 8S-lipoxygenase: Specific formation of a potent peroxisome proliferator-activated receptor α agonist. Biochemical and Biophysical Research Communications, 338(1), 136-143. View Source

5-Lipoxygenase Activation: 8S,15S-DiHETE Is Inactive Whereas 5S,15S-DiHETE Shows Partial Activity

In PT-18 murine mast/basophil cells, 15-HETE stimulates 5-lipoxygenase activity to produce LTB₄ and 5-HETE from exogenous arachidonic acid [1]. Among diHETEs tested in this system, 5S,15S-DiHETE was somewhat less potent than 15-HETE, whereas both 8S,15S-DiHETE and leukotriene B₄ were inactive [1]. This structure-activity relationship demonstrates that the position of hydroxylation critically determines the ability of diHETEs to activate 5-lipoxygenase.

5-Lipoxygenase Activity

Head-to-head

8S,15S-DiHETE: Inactive vs 5S,15S-DiHETE: Active

Supports 5-LO pathway inactivity selection context.

Direct head-to-head comparison; PT-18 mast/basophil cells.

Evidence Dimension	5-Lipoxygenase stimulatory activity in PT-18 mast/basophil cells
Target Compound Data	8S,15S-DiHETE: inactive
Comparator Or Baseline	5S,15S-DiHETE: somewhat less potent than 15-HETE; 15-HETE: active stimulator
Quantified Difference	Qualitative difference: inactive vs. active
Conditions	Murine PT-18 mast/basophil cell line; arachidonic acid substrate addition

Why This Matters

Investigators studying 5-lipoxygenase pathway regulation should select 8S,15S-DiHETE specifically when a negative control or pathway-inactive diHETE is required, as structurally similar diHETEs (e.g., 5S,15S-DiHETE) retain partial stimulatory activity.

• [1] Vanderhoek, J. Y., Tare, N. S., Bailey, J. M., Goldstein, A. L., & Pluznik, D. H. (1985). Structural requirements in hydroxyeicosanoids for the activation of the 5-lipoxygenase in PT-18 mast/basophil cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 836(2), 234-240. View Source

Primary Research Applications for 8S,15S-DiHETE Based on Quantified Differential Evidence

Eosinophil-Specific Chemotaxis Assays Requiring Exclusion of Neutrophil Interference

8(S),15(S)-DiHETE is the appropriate chemotactic agent for studies requiring selective recruitment or activation of eosinophils without concurrent neutrophil chemotaxis [1]. With an ED₅₀ of 1.5 μM for human eosinophil chemotaxis and demonstrated inactivity toward neutrophils [1], this compound enables clean interpretation of eosinophil-specific signaling in mixed leukocyte populations or in vivo models where neutrophil infiltration would confound endpoint measurements.

Stereospecific Hypoalgesia and Nociceptive Receptor Antagonism Studies

Researchers investigating stereospecific receptor mechanisms in pain signaling should employ 8(S),15(S)-DiHETE as a functional antagonist of 8(R),15(S)-DiHETE-mediated hyperalgesia [2]. The rat hind paw model demonstrated that 8(S),15(S)-DiHETE dose-dependently antagonizes 8(R),15(S)-DiHETE-induced hyperalgesia while producing intrinsic hypoalgesia [2]. This stereospecific functional opposition provides a powerful tool for dissecting the structural determinants of eicosanoid receptor activation and for validating receptor-targeted analgesic candidates.

PPARα Pathway Activation with Enhanced Potency Relative to Monohydroxy Precursors

For investigations of PPARα-mediated transcriptional regulation in metabolic or inflammatory contexts, 8(S),15(S)-DiHETE offers enhanced receptor activation compared to its monohydroxy precursor 8S-HETE [3]. This property is particularly relevant for studies examining the physiological role of 8-LOX-derived products in tissues expressing this enzyme or for screening assays where robust PPARα activation is required. The compound's defined stereochemistry ensures reproducible pathway engagement across experimental replicates.

Visceral Afferent Signaling Studies Requiring Stereospecific Modulation

In electrophysiological studies of visceral afferent sensitization during ischemia, 8(S),15(S)-DiHETE serves as a stereospecific tool to attenuate C-fiber afferent activity, contrasting with the sensitizing effect of its 8(R),15(S) stereoisomer [4]. The cat visceral ischemia model demonstrated that 125 ng topical application of 8S,15S-DiHETE reduced C-fiber impulse activity by approximately 42%, whereas 8R,15S-DiHETE increased activity by approximately 46% [4]. This model-specific, quantitatively defined functional opposition makes 8S,15S-DiHETE essential for studies dissecting the molecular basis of stereospecific eicosanoid receptor interactions in visceral nociception.

Application

Selection Property

Validation Focus

Eosinophil-Specific Chemotaxis Studies

Leukocyte Selectivity Endpoint Context

Eosinophil chemotaxis threshold; neutrophil exclusion validation

Stereospecific Hypoalgesia Mechanisms

Stereospecific Receptor Modulation Context

Model-response directional validation

PPARα Pathway Activation Research

PPARα Agonist Potency Comparison Context

Pathway activation endpoint assessment

Visceral Afferent Signaling Studies

Visceral C-Fiber Modulation Context

Afferent firing endpoint context review

• [1] Morita, E., Schröder, J. M., & Christophers, E. (1989). Chemotactic activity of 8(S),15(S)-dihydroxyeicosatetraenoic acid for human eosinophils. Unpublished data cited in: LipidBank LBF20407HO04 and vendor technical datasheets. View Source
• [2] Levine, J. D., Lam, D., Taiwo, Y. O., Donatoni, P., & Goetzl, E. J. (1986). Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid. Proceedings of the National Academy of Sciences, 83(14), 5331-5334. View Source
• [3] Jisaka, M., Iwanaga, C., Takahashi, N., Goto, T., Kawada, T., Yamamoto, T., Ikeda, I., Nishimura, K., Nagaya, T., Fushiki, T., & Yokota, K. (2005). Double dioxygenation by mouse 8S-lipoxygenase: Specific formation of a potent peroxisome proliferator-activated receptor α agonist. Biochemical and Biophysical Research Communications, 338(1), 136-143. View Source
• [4] Pan, H. L., Stahl, G. L., & Longhurst, J. C. (1995). Differential effect of 5- and 15-lipoxygenase products on ischemically sensitive abdominal visceral afferents. American Journal of Physiology - Heart and Circulatory Physiology, 269(1), H96-H105. View Source